Cas no 2356793-84-3 (3-(3-bromo-5-chlorophenyl)cyclobutane-1-carbox ylic acid)

• Product Name: 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carbox ylic acid
• CAS No: 2356793-84-3
• MF: C₁₁H₁₀BrClO₂
• MW: 289.552901744843
• CID: 5356528
• Update Time: 2025-05-19

3-(3-bromo-5-chlorophenyl)cyclobutane-1-carbox ylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carbox ylic acid

• Inchi： 1S/C11H10BrClO2/c12-9-3-7(4-10(13)5-9)6-1-8(2-6)11(14)15/h3-6,8H,1-2H2,(H,14,15)
• InChI Key： IOXUBQOIEWCUCH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(C2=CC(Cl)=CC(Br)=C2)C1

Additional information on 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carbox ylic acid

Introduction to 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2356793-84-3)

3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2356793-84-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a cyclobutane ring substituted with a 3-bromo-5-chlorophenyl group and a carboxylic acid functionality—has emerged as a versatile scaffold for the development of novel bioactive molecules. The presence of bromo and chloro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery programs.

The chemical structure of this compound exhibits a balance of rigidity provided by the cyclobutane ring and flexibility introduced by the phenyl moiety. This structural feature is particularly advantageous in medicinal chemistry, as it allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. The carboxylic acid group further extends its utility, enabling further derivatization through esterification, amidation, or coupling reactions, which are common strategies in the synthesis of active pharmaceutical ingredients (APIs).

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid has been explored as a key intermediate in the synthesis of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. Its structural framework is reminiscent of known pharmacophores found in marketed drugs, suggesting its potential as a lead compound or building block for future drug candidates.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer. Researchers have leveraged the bromo- and chloro-substituted phenyl ring to design molecules that selectively inhibit aberrant kinase activity. Preliminary studies indicate that derivatives of 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid exhibit promising inhibitory effects against specific kinases while maintaining good selectivity profiles. This aligns with the broader trend in oncology drug development toward more targeted and less toxic therapies.

The synthetic accessibility of this compound has also been a point of interest for synthetic chemists. The cyclobutane ring can be introduced via various methods, including cycloaddition reactions or rearrangement processes, while the aromatic substitution pattern can be achieved through electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic routes highlight the compound's feasibility as a starting material for large-scale production or library synthesis programs.

Advances in computational chemistry have further accelerated the exploration of 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid derivatives. Molecular docking studies have been instrumental in predicting binding modes and affinities for potential target proteins. These virtual screening approaches have identified several promising analogs that warrant further experimental validation. The integration of experimental data with computational predictions provides a powerful framework for optimizing lead compounds toward clinical readiness.

The pharmacokinetic properties of this compound and its derivatives are also under active investigation. The cyclobutane ring contributes to metabolic stability, while the carboxylic acid group can influence solubility and bioavailability. Researchers are employing biodegradation studies and pharmacokinetic modeling to assess how structural modifications affect these critical parameters. Such insights are crucial for translating preclinical findings into effective clinical candidates.

In conclusion, 3-(3-bromo-5-chlorophenyl)cyclobutane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and synthetic tractability. Its potential applications in oncology, neurology, and anti-inflammatory drug development underscore its importance as a scaffold for medicinal innovation. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly pivotal role in the discovery and development of next-generation therapeutics.